Cas no 654643-32-0 (3-Penten-2-one, 1-(1-naphthalenyl)-)

3-Penten-2-one, 1-(1-naphthalenyl)- structure
654643-32-0 structure
Product name:3-Penten-2-one, 1-(1-naphthalenyl)-
CAS No:654643-32-0
MF:C15H14O
MW:210.27106
CID:399071
PubChem ID:71375886

3-Penten-2-one, 1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Penten-2-one, 1-(1-naphthalenyl)-
    • 1-naphthalen-1-ylpent-3-en-2-one
    • 1-(Naphthalen-1-yl)pent-3-en-2-one
    • 654643-32-0
    • DTXSID40798616
    • Inchi: InChI=1S/C15H14O/c1-2-6-14(16)11-13-9-5-8-12-7-3-4-10-15(12)13/h2-10H,11H2,1H3
    • InChI Key: TYFICSWSXYDFJH-UHFFFAOYSA-N
    • SMILES: CC=CC(=O)CC1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 210.10452
  • Monoisotopic Mass: 210.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 3.7

Experimental Properties

  • PSA: 17.07

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